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Compound of Interest

Compound Name: 2-(Methylthio)benzofuran

Cat. No.: B15093581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Methylthio)benzofuran, a

heterocyclic compound of interest in medicinal chemistry and materials science. This document

details its synthesis, chemical properties, and potential biological activities, supported by

experimental data and methodologies.

Chemical Properties and Data
2-(Methylthio)benzofuran, with the CAS number 36724-16-0, is a sulfur-containing derivative

of the benzofuran scaffold. The introduction of the methylthio group at the 2-position of the

benzofuran ring is expected to influence its electronic properties and biological interactions.

While specific experimental data for this compound is not widely published, the following table

summarizes its basic chemical identifiers.

Property Value

IUPAC Name 2-(Methylthio)benzofuran

CAS Number 36724-16-0

Molecular Formula C₉H₈OS

Molecular Weight 164.23 g/mol

Canonical SMILES CSC1=CC2=CC=CC=C2O1
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(Methylthio)benzofuran
is not readily available in the surveyed literature, a plausible and efficient synthetic route can be

proposed based on established methods for the functionalization of benzofurans. One of the

most direct approaches involves the nucleophilic substitution of a suitable leaving group at the

2-position of the benzofuran ring with a methylthiolating agent.

A common precursor for such a reaction is 2-bromobenzofuran. The reaction with a strong

nucleophile like sodium thiomethoxide (NaSMe) is a standard method for introducing a

methylthio group onto an aromatic or heterocyclic ring.

Proposed Experimental Protocol: Synthesis of 2-(Methylthio)benzofuran from 2-

Bromobenzofuran

Materials:

2-Bromobenzofuran

Sodium thiomethoxide (NaSMe)[1]

Anhydrous N,N-Dimethylformamide (DMF)

Argon or Nitrogen gas (for inert atmosphere)

Diethyl ether

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate (for chromatography)

Procedure:
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Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen or argon inlet is charged with 2-bromobenzofuran

(1.0 eq).

Solvent and Reagent Addition: Anhydrous DMF is added to dissolve the 2-bromobenzofuran.

To this solution, sodium thiomethoxide (1.1 - 1.5 eq) is added portion-wise at room

temperature under an inert atmosphere. Sodium thiomethoxide is a strong nucleophile and

should be handled with care.[1]

Reaction Conditions: The reaction mixture is then heated to a temperature between 80-120

°C. The progress of the reaction should be monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Work-up: Upon completion, the reaction mixture is cooled to room temperature and

quenched by the slow addition of water. The aqueous layer is extracted three times with

diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the

crude product.

Chromatography: The crude 2-(Methylthio)benzofuran is purified by flash column

chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure

product.

Characterization:

The purified 2-(Methylthio)benzofuran should be characterized by standard spectroscopic

methods:

¹H NMR and ¹³C NMR Spectroscopy: To confirm the structure and purity of the compound.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.
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Note: As no specific literature detailing this exact synthesis was found, this protocol is a

generalized procedure based on common organic synthesis techniques for analogous

compounds.

Potential Biological Activities
The benzofuran scaffold is a well-established pharmacophore present in numerous natural

products and synthetic compounds with a wide range of biological activities.[2][3][4] These

activities include antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[2][5][6]

[7][8] The introduction of a methylthio group can modulate these activities by altering the

compound's lipophilicity, electronic distribution, and ability to interact with biological targets.

Antimicrobial and Antifungal Activity:

Many benzofuran derivatives have been reported to exhibit significant antimicrobial and

antifungal activity.[9] The sulfur atom in the methylthio group could potentially enhance these

properties. It is hypothesized that 2-(Methylthio)benzofuran could be screened against a

panel of pathogenic bacteria and fungi to determine its minimum inhibitory concentrations

(MICs).

Anticancer Activity:

Numerous studies have highlighted the anticancer potential of benzofuran derivatives.[8] These

compounds can exert their effects through various mechanisms, including the inhibition of

tubulin polymerization and the modulation of key signaling pathways involved in cancer cell

proliferation and survival. The cytotoxic effects of 2-(Methylthio)benzofuran could be

evaluated against a range of cancer cell lines using assays such as the MTT assay to

determine its IC₅₀ values.[8]

Signaling Pathways and Mechanisms of Action
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways or molecular mechanisms of action of 2-(Methylthio)benzofuran.

However, based on the known activities of other substituted benzofurans, several potential

pathways could be investigated.
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For instance, if the compound exhibits anticancer activity, its effect on pathways such as the

PI3K/Akt/mTOR pathway, the MAPK pathway, or apoptosis-related pathways could be

explored. Should it demonstrate anti-inflammatory properties, its influence on the NF-κB

signaling pathway would be a relevant area of investigation.

Experimental Workflow for Investigating Mechanism of Action

The following diagram illustrates a general workflow for elucidating the potential mechanism of

action of 2-(Methylthio)benzofuran, assuming it shows promising anticancer activity in initial

screens.
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Figure 1. A generalized experimental workflow for the synthesis, screening, and mechanism of
action studies of 2-(Methylthio)benzofuran.

Conclusion
2-(Methylthio)benzofuran represents an interesting but underexplored derivative of the

versatile benzofuran scaffold. While specific experimental data on its synthesis and biological

activity are sparse, established synthetic methodologies provide a clear path for its preparation.

Based on the known pharmacological profile of the benzofuran core, 2-
(Methylthio)benzofuran warrants further investigation for its potential as an antimicrobial,

anticancer, or anti-inflammatory agent. The detailed experimental protocols and workflows
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provided in this guide offer a solid foundation for researchers to embark on the synthesis and

biological evaluation of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15093581?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno5188-07-8.html
https://www.mdpi.com/1420-3049/21/12/1684
https://www.researchgate.net/figure/Methods-for-the-synthesis-of-benzofurans-and-the-procedure-described-in-this-work_fig2_339459955
https://www.mdpi.com/1420-3049/29/16/3725
https://www.easpublisher.com/article/articleID=3637
https://www.easpublisher.com/article/articleID=3637
https://www.researchgate.net/publication/374183888_The_Synthesis_Characterisation_and_Biological_Evaluation_of_Novel_Benzofuran_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC8765280/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8765280/
https://www.mdpi.com/1424-8247/16/9/1265
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11097366/
https://www.benchchem.com/product/b15093581#2-methylthio-benzofuran-literature-review
https://www.benchchem.com/product/b15093581#2-methylthio-benzofuran-literature-review
https://www.benchchem.com/product/b15093581#2-methylthio-benzofuran-literature-review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15093581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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